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Compound of Interest

Compound Name: Sulfate monohydrate

Cat. No.: B14069373

Topic: Synthesis of Tetraamminecopper(ll) Sulfate Monohydrate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tetraamminecopper(ll) sulfate monohydrate, [Cu(NH3)4]SO4-H20, is a coordination
compound that serves as a valuable precursor in the synthesis of various copper-containing
materials and as a model compound for studying coordination chemistry.[1][2] Its synthesis is a
common undergraduate and research laboratory experiment that demonstrates the principles
of ligand exchange and crystallization. This document provides a detailed protocol for the
laboratory synthesis of tetraamminecopper(ll) sulfate monohydrate, along with relevant
guantitative data and characterization information.

Data Presentation

A summary of the quantitative data related to the synthesis and characterization of
tetraamminecopper(ll) sulfate monohydrate is presented in the table below.
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Parameter

Value

Reference/Methodology

Physical Properties

Molecular Formula

[Cu(NH3)4]S04-H20

[3]

Molar Mass 245.79 g/mol [2]
Appearance Dark blue-violet crystals [2]
Density 1.81 g/cm3 [2]

Solubility in Water

18.5 g/100 mL (21.5 °C)

[2]

Synthesis Parameters

Typical Starting Material

Copper(ll) sulfate
pentahydrate (CuSOa4-5H20)

[3]

Typical Yield

Can be up to 96%

[4]

Spectroscopic Data

FT-IR: N-H stretch

3100-3400 cm™?

[1]

FT-IR: O-H stretch

Corresponds to the presence

of water of hydration.

[5]

Raman: Cu-N stretch (A1Q) ~420 cm~t [1]
Structural Data

Crystal System Orthorhombic [1]
Space Group Pnma [1]

Molecular Geometry

Square pyramidal around the

copper ion.

[1](2]

Bond Lengths

Cu-N: ~210 pm, Cu-O: ~233

pm

[2]

Thermal Analysis

Decomposition

Begins with the loss of water

and ammonia molecules.

[1]
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Experimental Protocols

Synthesis of Tetraamminecopper(ll) Sulfate Monohydrate

This protocol details the synthesis of tetraamminecopper(ll) sulfate monohydrate from
copper(ll) sulfate pentahydrate.

Materials:

Copper(ll) sulfate pentahydrate (CuSOa4-5H20)
o Concentrated ammonia solution (NHs)

» Ethanol

« Distilled water

» Beakers

o Graduated cylinders

e Stirring rod

e Hot plate or water bath

* Ice bath

e Buchner funnel and flask

o Filter paper

Watch glass
Procedure:

» Dissolution of Copper Sulfate: Weigh approximately 2.5 g of copper(ll) sulfate pentahydrate
and dissolve it in 10 mL of distilled water in a beaker. Stir until the solid is completely
dissolved. The solution will be a light blue color.[6]
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o Formation of the Complex: In a fume hood, slowly add 8 mL of concentrated ammonia
solution to the copper(ll) sulfate solution while stirring.[6] A light blue precipitate of copper(ll)
hydroxide may initially form, but it will redissolve upon addition of excess ammonia to form a
deep blue solution of the tetraamminecopper(ll) complex.[7]

o Crystallization: To the deep blue solution, add 8 mL of ethanol.[6] This will decrease the
solubility of the complex and induce crystallization.

o Heating and Cooling: Gently heat the solution in a water bath to about 60°C.[4] Then, cool
the mixture in an ice bath to maximize the crystal yield.[3]

« |solation of Crystals: Collect the deep blue crystals by vacuum filtration using a Buchner
funnel.[3]

e Washing: Wash the crystals with a small amount of cold ethanol to remove any soluble
impurities.[3]

e Drying: Dry the crystals on a watch glass or by leaving them on the filter paper to air dry. The
final product should be a fine, dark blue crystalline powder.

* Yield Calculation: Weigh the dry product and calculate the percent yield based on the initial
amount of copper(ll) sulfate pentahydrate used.[3]

Mandatory Visualization

Preparation Reaction & Crystallization

u
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Caption: Experimental workflow for the synthesis of tetraamminecopper(ll) sulfate
monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Laboratory
Synthesis of Sulfate Monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14069373#sulfate-monohydrate-synthesis-protocol-
for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14069373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

